Cas no 78052-20-7 (2,4-Dichloro-5-methylquinazoline)
2,4-Dichloro-5-methylquinazoline is a versatile heterocyclic compound widely used as a key intermediate in organic synthesis and pharmaceutical research. Its dichloro and methyl substituents enhance reactivity, making it valuable for nucleophilic substitution reactions, particularly in the preparation of quinazoline derivatives. The compound’s structural features facilitate selective functionalization, enabling the development of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its stability under standard conditions ensures reliable handling and storage. With high purity and consistent performance, 2,4-dichloro-5-methylquinazoline is a preferred choice for researchers seeking efficient routes to complex quinazoline-based scaffolds in medicinal and agrochemical applications.
78052-20-7 structure
Product Name:2,4-Dichloro-5-methylquinazoline
CAS No:78052-20-7
MF:C9H6Cl2N2
MW:213.063339710236
MDL:MFCD11047029
CID:1088804
PubChem ID:12712836
Update Time:2025-06-06
2,4-Dichloro-5-methylquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dichloro-5-methylquinazoline
- * 2,4-Dichloro-5-methylquinazoline
- 5-methyl-2,4-dichloroquinazoline
- VT1387
- Y6399
- DTXSID70507713
- FRACICBEYHVBJZ-UHFFFAOYSA-N
- SCHEMBL1997280
- 78052-20-7
- AKOS022174147
- MFCD11047029
- CS-0312354
- FT-0722247
- AB92895
- DA-41370
-
- MDL： MFCD11047029
- Inchi： 1S/C9H6Cl2N2/c1-5-3-2-4-6-7(5)8(10)13-9(11)12-6/h2-4H,1H3
- InChI Key： FRACICBEYHVBJZ-UHFFFAOYSA-N
- SMILES： ClC1=C2C(C=CC=C2C)=NC(=N1)Cl
Computed Properties
- Exact Mass: 211.99100
- Monoisotopic Mass: 211.9908036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78000
- LogP: 3.24500
2,4-Dichloro-5-methylquinazoline Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,4-Dichloro-5-methylquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB449370-250 mg |
2,4-Dichloro-5-methylquinazoline; . |
78052-20-7 | 250MG |
€476.90 | 2023-07-18 | ||
| abcr | AB449370-1 g |
2,4-Dichloro-5-methylquinazoline; . |
78052-20-7 | 1g |
€1,109.60 | 2023-07-18 | ||
| Chemenu | CM129931-1g |
2,4-dichloro-5-methylquinazoline |
78052-20-7 | 95% | 1g |
$749 | 2024-07-23 | |
| Chemenu | CM129931-1g |
2,4-dichloro-5-methylquinazoline |
78052-20-7 | 95% | 1g |
$308 | 2021-08-05 | |
| Chemenu | CM129931-5g |
2,4-dichloro-5-methylquinazoline |
78052-20-7 | 95% | 5g |
$795 | 2021-08-05 | |
| Alichem | A189010857-5g |
2,4-Dichloro-5-methylquinazoline |
78052-20-7 | 95% | 5g |
$677.16 | 2023-09-01 | |
| eNovation Chemicals LLC | Y0990267-5g |
2,4-dichloro-5-methylquinazoline |
78052-20-7 | 95% | 5g |
$1350 | 2024-08-02 | |
| eNovation Chemicals LLC | D464753-1g |
2,4-dichloro-5-methylquinazoline |
78052-20-7 | 95%+ | 1g |
$685 | 2024-08-03 | |
| Advanced ChemBlocks | P36085-1G |
2,4-Dichloro-5-methylquinazoline |
78052-20-7 | 95% | 1G |
$240 | 2023-09-15 | |
| Advanced ChemBlocks | P36085-5G |
2,4-Dichloro-5-methylquinazoline |
78052-20-7 | 95% | 5G |
$750 | 2023-09-15 |
2,4-Dichloro-5-methylquinazoline Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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